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Compound of Interest

Compound Name: Pyrasulfotole

Cat. No.: B166964

A comparative analysis of the environmental fate of the herbicide Pyrasulfotole reveals
significant differences in its degradation under aerobic and anaerobic soil conditions. The
presence or absence of oxygen is a critical factor influencing the rate and extent of its
breakdown, primarily driven by microbial activity. Aerobic environments facilitate a more rapid
and complete degradation, whereas anaerobic conditions lead to greater persistence of the
herbicide and its primary metabolite.

Quantitative Comparison of Pyrasulfotole
Degradation

The degradation kinetics and metabolite formation of Pyrasulfotole vary substantially between
aerobic and anaerobic soil environments. Under aerobic conditions, the herbicide is moderately
persistent, whereas its breakdown is significantly slower under anaerobic conditions.
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Parameter

Aerobic Conditions

Anaerobic Conditions

Half-Life (DT50)

11 to 99 days[1]

2120 days|[2]

Primary Degradation Pathway

Microbial degradation[3]

Similar to aerobic, but

significantly slower

Major Metabolite

2-methylsulfonyl-4-
trifluoromethylbenzoic acid (AE
B197555)

AE B197555 (levels remain

relatively constant)

Mineralization

Moderate, with formation of
CO2

No significant mineralization to
CO2

End Products

AE B197555, CO2, and non-

extractable residues

Pyrasulfotole, AE B197555,
and bound residues remain

relatively constant

Degradation Pathways and Experimental Workflow

The degradation of Pyrasulfotole is primarily a biotic process. The following diagrams illustrate

the degradation pathways under different conditions and a typical experimental workflow for

studying herbicide fate in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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